NO-aspirin
NO-aspirin
Brand Name:
Vulcanchem
CAS No.:
287118-97-2
VCID:
VC21151654
InChI:
InChI=1S/C16H13NO7/c1-11(18)23-15-5-3-2-4-14(15)16(19)24-13-8-6-12(7-9-13)10-22-17(20)21/h2-9H,10H2,1H3
SMILES:
CC(=O)OC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)CO[N+](=O)[O-]
Molecular Formula:
C16H13NO7
Molecular Weight:
331.28 g/mol
NO-aspirin
CAS No.: 287118-97-2
Cat. No.: VC21151654
Molecular Formula: C16H13NO7
Molecular Weight: 331.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 287118-97-2 |
|---|---|
| Molecular Formula | C16H13NO7 |
| Molecular Weight | 331.28 g/mol |
| IUPAC Name | [4-(nitrooxymethyl)phenyl] 2-acetyloxybenzoate |
| Standard InChI | InChI=1S/C16H13NO7/c1-11(18)23-15-5-3-2-4-14(15)16(19)24-13-8-6-12(7-9-13)10-22-17(20)21/h2-9H,10H2,1H3 |
| Standard InChI Key | CTHNKWFUDCMLIQ-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)CO[N+](=O)[O-] |
| Canonical SMILES | CC(=O)OC1=CC=CC=C1C(=O)OC2=CC=C(C=C2)CO[N+](=O)[O-] |
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